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Compound of Interest

Compound Name: DL-Methionine-d4

Cat. No.: B12400090 Get Quote

Introduction

DL-Methionine-d4 is a stable isotope-labeled form of the essential amino acid methionine,

where four hydrogen atoms have been replaced by deuterium. This isotopic labeling makes it a

powerful tool in metabolic research, quantitative proteomics, and pharmacokinetic studies. Its

primary utility lies in its ability to be distinguished from its endogenous, unlabeled counterpart

by mass spectrometry (MS) and nuclear magnetic resonance (NMR). DL-Methionine-d4
serves as an ideal internal standard for the accurate quantification of methionine and as a

tracer for studying the dynamics of protein synthesis, turnover, and metabolic flux.[1]

Key Applications

Quantitative Mass Spectrometry: DL-Methionine-d4 is widely used as an internal standard

in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass

spectrometry (GC-MS) for the precise quantification of unlabeled methionine in complex

biological samples.[1]

Metabolic Labeling: In cell culture, it can be used for metabolic labeling to study the

synthesis and turnover of proteins. By incorporating the "heavy" labeled methionine into

newly synthesized proteins, researchers can track their dynamics.[2]

Pharmacokinetic Studies: As a tracer, it is valuable in drug development to understand the

metabolic fate and pharmacokinetic profiles of methionine-containing compounds.[1]
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Oxidative Stress Research: Methionine plays a role in defending against oxidative stress.[1]

Labeled methionine can be used to investigate the mechanisms of these protective effects.

Physicochemical and Storage Data
Proper handling and storage of DL-Methionine-d4 are critical to maintain its stability and

ensure experimental reproducibility. The quantitative data below is summarized for easy

reference.

Table 1: Physicochemical Properties of DL-Methionine and DL-Methionine-d4

Property Value Reference

Chemical Name

(RS)-2-Amino-4-

(methylthio)butyric-3,3,4,4-d4

acid

-

Molecular Weight (d4) ~153.23 g/mol Calculated

Molecular Weight (unlabeled) 149.21 g/mol

Appearance
White to off-white crystalline

powder or solid

Solubility in Water

Sparingly soluble; ~29-33

mg/mL at 20-25°C. Sonication

may be required.

Solubility in Other Solvents

- Methanol: Very slightly

soluble- DMSO: Insoluble or

slightly soluble- Ethanol:

Insoluble- Dilute Acids/Alkalis:

Soluble

Table 2: Recommended Storage Conditions for Stock Solutions
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Storage
Temperature

Duration Recommendations Reference

-80°C Up to 6 months
Recommended for

long-term storage.

-20°C Up to 1 month
Suitable for short-term

storage.

Powder (Room Temp) Refer to manufacturer

Store in a cool, dry,

dark, and tightly

sealed container.

General Note -

Aliquot solutions after

preparation to avoid

repeated freeze-thaw

cycles, which can

degrade the product.

Experimental Protocols
Protocol 1: Preparation of a General-Purpose Aqueous
Stock Solution (e.g., 10 mM)
This protocol is suitable for preparing a stock solution for use as an internal standard in mass

spectrometry or other general applications.

Materials:

DL-Methionine-d4 powder

High-purity, sterile water (e.g., HPLC-grade or Milli-Q)

Sterile conical tubes (e.g., 15 mL or 50 mL)

Calibrated analytical balance

Vortex mixer and/or sonicator
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Sterile syringe filter (0.22 µm)

Sterile microcentrifuge tubes for aliquots

Procedure:

Calculate Required Mass: To prepare 10 mL of a 10 mM stock solution, calculate the mass of

DL-Methionine-d4 needed.

Mass (g) = Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L × 0.010 L × 153.23 g/mol = 0.01532 g (or 15.32 mg)

Weighing: Accurately weigh 15.32 mg of DL-Methionine-d4 powder and transfer it to a

sterile 15 mL conical tube.

Dissolution: Add approximately 8 mL of sterile water to the tube. Vortex vigorously. If the

powder does not fully dissolve, use a water bath sonicator to aid dissolution. DL-Methionine

is sparingly soluble, so this may take some time.

Final Volume: Once fully dissolved, add sterile water to bring the final volume to exactly 10

mL.

Sterilization: Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a

new sterile tube. This is especially critical if the solution will be used in cell culture

applications.

Aliquoting and Storage: Dispense the sterile stock solution into smaller, single-use aliquots

(e.g., 100 µL or 500 µL) in sterile microcentrifuge tubes. Store the aliquots at -20°C for short-

term use (≤1 month) or at -80°C for long-term storage (≤6 months).

Table 3: Quick-Reference for Preparing Stock Solutions
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Desired Concentration Volume
Mass of DL-Methionine-d4
(MW ~153.23)

1 mM 10 mL 1.53 mg

5 mM 10 mL 7.66 mg

10 mM 10 mL 15.32 mg

50 mM 10 mL 76.62 mg

Note: Achieving concentrations above ~200 mM in water may be difficult without adjusting pH.

Protocol 2: Preparation of "Heavy" Medium for
Metabolic Labeling in Cell Culture
This protocol describes how to prepare a complete cell culture medium containing DL-
Methionine-d4 for metabolic labeling experiments.

Materials:

L-Methionine-deficient basal medium (e.g., DMEM, RPMI-1640)

Sterile, 10 mM stock solution of DL-Methionine-d4 (prepared as in Protocol 1)

Dialyzed Fetal Bovine Serum (dFBS) to prevent introduction of unlabeled methionine

Standard cell culture supplements (e.g., L-glutamine, penicillin-streptomycin)

Sterile cell culture flasks or plates

Procedure:

Prepare Basal Medium: Start with a bottle of L-Methionine-deficient basal medium.

Add Supplements: Add dFBS to the desired final concentration (e.g., 10%). Add other

required supplements like L-glutamine and antibiotics.
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Add "Heavy" Methionine: Add the sterile 10 mM DL-Methionine-d4 stock solution to the

medium to achieve the desired final concentration. The final concentration should match that

of the corresponding "light" medium (e.g., for DMEM, the standard L-Methionine

concentration is ~200 µM or 0.2 mM).

Calculation Example: To prepare 500 mL of medium with 0.2 mM DL-Methionine-d4 using

a 10 mM stock:

C1V1 = C2V2

(10 mM) × V1 = (0.2 mM) × (500 mL)

V1 = (0.2 × 500) / 10 = 10 mL

Add 10 mL of the 10 mM DL-Methionine-d4 stock solution to 490 mL of the

supplemented, methionine-deficient medium.

Final Steps: Mix the final "heavy" medium gently by inversion. The medium is now ready for

use.

Cell Adaptation: Culture cells in the "heavy" medium for a minimum of five to six cell

doublings to ensure near-complete incorporation (>97%) of the labeled amino acid before

starting the experiment.

Verification (Optional but Recommended): After adaptation, analyze a small cell sample by

mass spectrometry to confirm the labeling efficiency.
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Protocol Workflow
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Caption: General workflow for preparing a DL-Methionine-d4 stock solution.
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Caption: Use of DL-Methionine-d4 as an internal standard for LC-MS.
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Caption: Incorporation of DL-Methionine-d4 into metabolic pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12400090#preparing-stock-solutions-of-dl-
methionine-d4-for-experimental-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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